To assemble or fold?†
Chemical Communications Pub Date: 2014-08-06 DOI: 10.1039/C4CC05429F
Abstract
This communication reports an elegant structure formation by an amide functionalized donor (D)–acceptor (A) dyad by stepwise folding and assembly. It adopts a folded conformation by intra-chain CT-interaction that subsequently dimerizes by inter-molecular H-bonding to produce a folded dimer (FD) with a DAAD stacking sequence. Incompatibility of the aromatic stacked face with MCH triggers macroscopic assembly by solvophobically driven edge-to-edge stacking of the FD with concomitant growth in the orthogonal direction by D–D π-stacking leading to the formation of a reverse-vesicle.
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